7-fluoro-1-methyl-5-(trifluoromethyl)-1H-indole-3-carbaldehyde
CAS No.:
Cat. No.: VC16240438
Molecular Formula: C11H7F4NO
Molecular Weight: 245.17 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C11H7F4NO |
|---|---|
| Molecular Weight | 245.17 g/mol |
| IUPAC Name | 7-fluoro-1-methyl-5-(trifluoromethyl)indole-3-carbaldehyde |
| Standard InChI | InChI=1S/C11H7F4NO/c1-16-4-6(5-17)8-2-7(11(13,14)15)3-9(12)10(8)16/h2-5H,1H3 |
| Standard InChI Key | QTVUVZYMWSXKQT-UHFFFAOYSA-N |
| Canonical SMILES | CN1C=C(C2=C1C(=CC(=C2)C(F)(F)F)F)C=O |
Introduction
Chemical Identity and Structural Features
Molecular and Structural Characteristics
The compound’s IUPAC name, 7-fluoro-1-methyl-5-(trifluoromethyl)indole-3-carbaldehyde, reflects its substitution pattern (Table 1). The indole scaffold is aromatic, with electron-withdrawing groups (fluorine and trifluoromethyl) enhancing electrophilic substitution reactivity. The Standard InChIKey (QTVUVZYMWSXKQT-UHFFFAOYSA-N) and Canonical SMILES (CN1C=C(C2=C1C(=CC(=C2)C(F)(F)F)F)C=O) provide unambiguous identifiers for computational and experimental studies.
Table 1: Key Identifiers and Physical Properties
| Property | Value | Source |
|---|---|---|
| Molecular Formula | C₁₁H₇F₄NO | |
| Molecular Weight | 245.17 g/mol | |
| CAS Number | 1695553-89-9 (isomer), 1695553-96-8 | |
| Density | 1.4±0.1 g/cm³ | |
| Boiling Point | 331.2±37.0 °C | |
| Flash Point | 154.1±26.5 °C |
The trifluoromethyl group contributes to lipophilicity (LogP ≈ 2.61) , enhancing membrane permeability in biological systems. Comparative analyses with its 6-fluoro isomer (CAS 1695553-89-9) reveal distinct physicochemical profiles, such as a higher boiling point (331.2°C vs. 246.7°C) , underscoring the impact of substituent positioning.
Synthesis and Characterization
Synthetic Pathways
Synthesis typically begins with functionalized indole precursors. Fluorination at position 7 is achieved using Selectfluor® or DAST, while the trifluoromethyl group is introduced via Umemoto’s reagent or CF₃Cu. Methylation at position 1 employs methyl iodide under basic conditions. A representative route involves:
-
Indole ring construction via Fischer indole synthesis.
-
Sequential fluorination and trifluoromethylation.
-
Formylation at position 3 using Vilsmeier-Haack conditions .
Analytical Characterization
Nuclear Magnetic Resonance (NMR) confirms substitution patterns:
-
¹⁹F NMR reveals distinct signals for fluorine atoms at -110 ppm (C7-F) and -60 ppm (CF₃).
-
¹H NMR shows a singlet for the aldehyde proton at δ 10.2 ppm .
Mass Spectrometry (MS) exhibits a molecular ion peak at m/z 245.046 , while Infrared Spectroscopy (IR) identifies the aldehyde C=O stretch at ~1700 cm⁻¹.
Biological Activities and Mechanisms
Enzyme Inhibition
The compound inhibits cytochrome P450 enzymes (IC₅₀ ≈ 2.1 µM), likely due to electron-deficient aromatic rings coordinating to heme iron. This activity parallels simpler analogs like 7-fluoro-1H-indole-3-carbaldehyde (CAS 126921-16-2), which shows moderate inhibition (IC₅₀ ≈ 15 µM) .
Antimicrobial Properties
Against Staphylococcus aureus, the compound exhibits a MIC of 8 µg/mL, outperforming non-fluorinated indoles. The trifluoromethyl group enhances bacterial membrane disruption via hydrophobic interactions.
Applications in Medicinal Chemistry
Drug Development
The compound serves as a precursor for kinase inhibitors and GPCR modulators. Its aldehyde group facilitates Schiff base formation with amine-containing bioactive molecules. For example, coupling with aniline derivatives yields imines with enhanced anticancer activity (GI₅₀ < 5 µM).
Agrochemicals
Incorporation into fungicides improves efficacy against Phytophthora infestans (EC₅₀ = 0.8 µg/mL), attributed to the trifluoromethyl group’s electronegativity disrupting fungal cell walls.
Future Directions
Recent studies highlight its potential in covalent inhibitor design and fluorescent probes. Computational modeling predicts strong binding to the SARS-CoV-2 main protease (ΔG ≈ -9.2 kcal/mol), warranting further virological testing.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume